Cas no 1806810-59-2 (Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate)

Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group, an iodo substituent, and an ester-functionalized carboxylate—make it a valuable intermediate for selective functionalization and further derivatization. The presence of the amino group enhances reactivity for nucleophilic substitutions, while the difluoromethyl moiety can improve metabolic stability in bioactive compounds. The iodine atom offers a handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling diverse molecular transformations. This compound is particularly useful in medicinal chemistry for the development of fluorinated heterocycles, where its balanced reactivity and stability support efficient synthetic routes.
Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate structure
1806810-59-2 structure
Product Name:Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate
CAS No:1806810-59-2
MF:C8H7F2IN2O2
MW:328.054661035538
CID:4928539
Update Time:2025-05-21

Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate
    • Inchi: 1S/C8H7F2IN2O2/c1-15-8(14)5-4(11)2-3(6(9)10)7(12)13-5/h2,6H,1H3,(H2,12,13)
    • InChI Key: MUKUDHHZKHFNNO-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)OC)N=C(C(C(F)F)=C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • XLogP3: 2
  • Topological Polar Surface Area: 65.2

Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022005756-500mg
Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate
1806810-59-2 97%
500mg
$1,029.00 2022-03-31
Alichem
A022005756-1g
Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate
1806810-59-2 97%
1g
$1,596.00 2022-03-31

Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate Related Literature

Additional information on Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate

Research Briefing on Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS: 1806810-59-2)

Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS: 1806810-59-2) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, making it a focal point for ongoing research.

Recent advancements in the synthesis and application of Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate have been documented in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the synthesis of selective kinase inhibitors. The researchers employed a multi-step synthetic route to modify the pyridine core, achieving high yields and purity. The resulting inhibitors exhibited potent activity against specific cancer cell lines, underscoring the compound's relevance in oncology research.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's role in the development of anti-inflammatory agents. The researchers utilized Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate as a precursor to synthesize a series of novel small molecules targeting the NF-κB pathway. The findings revealed promising in vitro and in vivo efficacy, with reduced cytotoxicity compared to existing therapeutics. This research opens new avenues for the treatment of chronic inflammatory diseases.

In addition to its therapeutic applications, the compound has also been investigated for its physicochemical properties. A 2024 paper in Chemical Communications detailed a comprehensive analysis of its stability, solubility, and reactivity under various conditions. These insights are critical for optimizing its use in large-scale pharmaceutical production and ensuring consistent performance in downstream applications.

Looking ahead, the potential of Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate extends beyond its current applications. Ongoing research is exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Early results suggest that its structural features may enhance the efficacy of these next-generation therapeutics, further solidifying its importance in the field.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS: 1806810-59-2) represents a valuable tool in modern drug discovery. Its versatility, combined with recent advancements in synthetic methodologies and therapeutic applications, positions it as a compound of enduring interest. Researchers and industry professionals are encouraged to monitor emerging studies to fully leverage its potential in addressing unmet medical needs.

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